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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-dimethylpropane

Cat. No.: B13094440

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
dichloro-2,2-dimethylpropane (CAS No. 29559-54-4), a halogenated alkane. The information
herein is compiled for use in research, chemical synthesis, and safety assessments.

Core Physical Properties

The quantitative physical properties of 1,1-dichloro-2,2-dimethylpropane are summarized in
the table below. These values represent a consensus from available chemical data sources.
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Property Value Units

Molecular Formula CsH10Cl2

Molecular Weight 141.04 g/mol

Boiling Point 119.2 °C at 760 mmHg
Melting Point -75.05 (estimate) °C

Density 1.05 g/cm3

Vapor Pressure 19.27 mmHg at 25°C
Flash Point 25.33 °C

Refractive Index 1.432

Solubilit Insoluble in water; Soluble in
olubility _
organic solvents

Experimental Protocols

The determination of the physical properties listed above is conducted using standardized
experimental methodologies. Below are outlines of typical protocols that would be employed.

Determination of Boiling Point

The boiling point of 1,1-dichloro-2,2-dimethylpropane is determined using a method
compliant with ASTM D1078: Standard Test Method for Distillation Range of Volatile Organic
Liquids.

o Apparatus: A distillation flask, condenser, graduated cylinder for receiving the distillate, and a
calibrated thermometer or temperature probe are assembled.

e Procedure: A measured volume of 1,1-dichloro-2,2-dimethylpropane is placed in the
distillation flask. Heat is applied, and the temperature is monitored. The initial boiling point is
recorded as the temperature at which the first drop of condensate falls from the condenser.
The temperature is continuously monitored as the distillation proceeds.
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o Data Analysis: The boiling range is recorded, with the primary boiling point being the stable
temperature observed during the majority of the distillation.

Determination of Melting Point

The melting point, particularly for a substance that is liquid at room temperature, would be
determined by its freezing point, following a procedure similar to ASTM E324: Standard Test
Method for Relative Initial and Final Melting Points and the Melting Range of Organic
Chemicals.

o Apparatus: A sample tube is placed in a cooling bath with a stirring mechanism and a
calibrated temperature probe.

e Procedure: The liquid sample is slowly cooled while being continuously stirred. The
temperature is recorded at regular intervals. The freezing point is the temperature at which
the temperature remains constant as the substance transitions from a liquid to a solid.

o Data Analysis: A cooling curve is plotted (temperature vs. time). The plateau in the curve
indicates the freezing point, which is equivalent to the melting point.

Determination of Density

The density of liquid 1,1-dichloro-2,2-dimethylpropane is measured using a digital density
meter, following the principles outlined in ASTM D4052: Standard Test Method for Density,
Relative Density, and API Gravity of Liquids by Digital Density Meter.

o Apparatus: A calibrated digital density meter with an oscillating U-tube is used. The
instrument is first calibrated with dry air and a standard of known density (e.g., pure water).

e Procedure: A small, bubble-free sample of the liquid is injected into the U-tube. The
instrument measures the change in the oscillation frequency of the tube caused by the mass
of the sample.

o Data Analysis: The instrument's software calculates the density of the sample based on the
oscillation frequency and the calibration data. The measurement is typically performed at a
controlled temperature, such as 20°C or 25°C.
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Determination of Solubility

A gualitative assessment of solubility is performed using standard laboratory procedures.

e Apparatus: Test tubes, vortex mixer, and a selection of solvents (e.g., water, ethanol,
acetone, diethyl ether, toluene).

e Procedure: A small, measured amount of 1,1-dichloro-2,2-dimethylpropane (e.g., 0.1 mL)
is added to a test tube containing a larger volume of the solvent (e.g., 2 mL). The mixture is
agitated vigorously using a vortex mixer.

o Data Analysis: The mixture is visually inspected for homogeneity. If a single, clear phase is
observed, the compound is considered soluble. If distinct layers or a cloudy suspension
persists, it is deemed insoluble or sparingly soluble. Based on the polar nature of the C-ClI
bonds and the nonpolar alkyl structure, 1,1-dichloro-2,2-dimethylpropane is expected to
be insoluble in water but soluble in common organic solvents.

Logical Workflow for Physical Property Verification

The following diagram illustrates a logical workflow for the experimental determination and
verification of the physical properties of a chemical compound like 1,1-dichloro-2,2-
dimethylpropane.
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Compound Acquisition & Preparation
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Caption: Workflow for the verification of physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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